Cas no 2137972-34-8 (1-Propanone, 1-(6-amino-2,3,4-trifluorophenyl)-)

• Product Name: 1-Propanone, 1-(6-amino-2,3,4-trifluorophenyl)-
• CAS No: 2137972-34-8
• MF: C₉H₈F₃NO
• MW: 203.1611328125
• CID: 5288987
• Update Time: 2025-10-29

1-Propanone, 1-(6-amino-2,3,4-trifluorophenyl)- Chemical and Physical Properties

Names and Identifiers

• 1-Propanone, 1-(6-amino-2,3,4-trifluorophenyl)-

• Inchi： 1S/C9H8F3NO/c1-2-6(14)7-5(13)3-4(10)8(11)9(7)12/h3H,2,13H2,1H3
• InChI Key： USBBVUDDJMUWNB-UHFFFAOYSA-N
• SMILES： C(C1=C(N)C=C(F)C(F)=C1F)(=O)CC

Additional information on 1-Propanone, 1-(6-amino-2,3,4-trifluorophenyl)-

Recent Advances in the Study of 1-Propanone, 1-(6-amino-2,3,4-trifluorophenyl)- (CAS: 2137972-34-8)

The compound 1-Propanone, 1-(6-amino-2,3,4-trifluorophenyl)- (CAS: 2137972-34-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its trifluorophenyl and amino functional groups, exhibits unique chemical properties that make it a promising candidate for drug development and biomedical applications. Recent studies have focused on its synthesis, biological activity, and potential therapeutic uses, particularly in the context of targeting specific enzymes or receptors involved in disease pathways.

A 2023 study published in the Journal of Medicinal Chemistry explored the synthetic pathways for 1-Propanone, 1-(6-amino-2,3,4-trifluorophenyl)-, highlighting its efficient production via a multi-step process involving fluorination and ketone formation. The study emphasized the compound's stability under physiological conditions, which is critical for its potential as a drug candidate. Additionally, the research team identified its high affinity for certain kinase enzymes, suggesting its applicability in oncology and inflammatory diseases.

Further investigations into the biological activity of this compound have revealed its inhibitory effects on specific protein-protein interactions (PPIs) that are often dysregulated in cancer. A preprint article from BioRxiv (2024) demonstrated that 1-Propanone, 1-(6-amino-2,3,4-trifluorophenyl)-, could effectively disrupt the binding of oncogenic proteins, leading to reduced tumor growth in vitro and in vivo models. These findings underscore its potential as a novel therapeutic agent, particularly for cancers resistant to conventional treatments.

In addition to its anticancer properties, recent research has also explored the compound's role in neurodegenerative diseases. A study in ACS Chemical Neuroscience (2023) reported that 1-Propanone, 1-(6-amino-2,3,4-trifluorophenyl)-, could modulate amyloid-beta aggregation, a key pathological feature of Alzheimer's disease. The compound's ability to cross the blood-brain barrier further enhances its therapeutic potential, making it a viable candidate for further preclinical testing.

Despite these promising findings, challenges remain in optimizing the pharmacokinetic and pharmacodynamic properties of 1-Propanone, 1-(6-amino,2,3,4-trifluorophenyl)-. Researchers are currently investigating structural modifications to improve its bioavailability and reduce potential off-target effects. Collaborative efforts between academic institutions and pharmaceutical companies are underway to accelerate its translation into clinical trials.

In conclusion, 1-Propanone, 1-(6-amino-2,3,4-trifluorophenyl)- (CAS: 2137972-34-8) represents a versatile and promising molecule in chemical biology and drug discovery. Its unique structural features and broad biological activity make it a compelling subject for ongoing research. Future studies will likely focus on refining its therapeutic applications and addressing the remaining challenges in its development.